molecular formula C18H13ClO2 B8607613 2-((3-Chlorobenzyl)oxy)-1-naphthaldehyde

2-((3-Chlorobenzyl)oxy)-1-naphthaldehyde

Cat. No. B8607613
M. Wt: 296.7 g/mol
InChI Key: GROHJASZTGRFOP-UHFFFAOYSA-N
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Patent
US07067534B1

Procedure details

Prepared according to the Procedure for 2-(isopentyloxy)-1-naphthaldehyde using 2-hydroxy-1-naphthaldehyde and 1-(bromomethyl)-3-chlorobenzene.
Name
2-(isopentyloxy)-1-naphthaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[CH2:1]([O:6][C:7]1[CH:16]=[CH:15][C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:8]=1[CH:17]=[O:18])[CH2:2][CH:3]([CH3:5])C.OC1C=CC2C(=CC=CC=2)C=1C=O.BrCC1C=C[CH:37]=[C:36]([Cl:40])[CH:35]=1>>[Cl:40][C:36]1[CH:35]=[C:2]([CH:3]=[CH:5][CH:37]=1)[CH2:1][O:6][C:7]1[CH:16]=[CH:15][C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:8]=1[CH:17]=[O:18]

Inputs

Step One
Name
2-(isopentyloxy)-1-naphthaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CC(C)C)OC1=C(C2=CC=CC=C2C=C1)C=O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=C(C2=CC=CC=C2C=C1)C=O
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC1=CC(=CC=C1)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared

Outcomes

Product
Name
Type
Smiles
ClC=1C=C(COC2=C(C3=CC=CC=C3C=C2)C=O)C=CC1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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